Cas no 62805-00-9 (Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-)

• Product Name: Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-
• CAS No: 62805-00-9
• MF: C₈H₇Br₂NO₃
• MW: 324.954080820084
• CID: 430923
• PubChem ID: 71382628
• Update Time: 2025-04-19

Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-
• 2-(2,6-dibromopyridin-3-yl)oxypropanoic acid
• DTXSID30805005
• 2-[(2,6-Dibromopyridin-3-yl)oxy]propanoic acid
• 62805-00-9

• Inchi： 1S/C8H7Br2NO3/c1-4(8(12)13)14-5-2-3-6(9)11-7(5)10/h2-4H,1H3,(H,12,13)
• InChI Key： JYURBKJPVRZVKK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)OC(C(=O)O)C

Computed Properties

• Exact Mass: 322.87921
• Monoisotopic Mass: 322.87927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42